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Compound of Interest

Compound Name: Mead ethanolamide

Cat. No.: B110053 Get Quote

Technical Support Center: Mead Ethanolamide
Stability
This technical support center provides guidance on the stability of Mead ethanolamide in

various solvents and under different storage conditions. The information is intended for

researchers, scientists, and drug development professionals to ensure the integrity of their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Mead ethanolamide?

A1: Mead ethanolamide is supplied as a solution in ethanol. For experimental use, the ethanol

can be evaporated under a gentle stream of an inert gas like nitrogen or argon. Subsequently,

the compound can be dissolved in solvents such as dimethyl sulfoxide (DMSO) and N,N-

dimethylformamide (DMF).[1] The solubility in these solvents is at least 10 mg/mL.[1]

Q2: What are the optimal storage conditions for Mead ethanolamide?

A2: As supplied in ethanol, Mead ethanolamide should be stored at -20°C and is stable for at

least one year.[1] Solutions in DMSO or DMF should also be stored as aliquots at -20°C.[1] It is

crucial to avoid frost-free freezers, as temperature cycling can affect stability.[1]

Q3: How long are solutions of Mead ethanolamide stable?
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A3: When stored correctly at -20°C as aliquots, solutions of Mead ethanolamide in DMSO or

DMF are stable for at least six months. The stability of the compound as supplied in ethanol is

at least one year at -20°C.

Q4: Is Mead ethanolamide sensitive to light or air?

A4: Yes, Mead ethanolamide is sensitive to both air and light. It is recommended to store

solutions under an inert gas like argon or nitrogen and to protect them from light.

Q5: Can I dissolve Mead ethanolamide in aqueous buffers?

A5: Mead ethanolamide is not directly soluble in aqueous solutions. To prepare an aqueous

solution for biological experiments, a stock solution in an organic solvent (like DMSO) should

be prepared first and then further diluted into the aqueous buffer or isotonic saline. For

example, a solution in ethanol can be diluted with an equal volume of PBS (pH 7.2) to a final

concentration of approximately 5 mg/mL. It is important to ensure the final concentration of the

organic solvent is not physiologically active in the experiment.
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Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity.

Degradation of Mead

ethanolamide due to improper

storage.

Ensure the compound and its

solutions are stored at -20°C,

protected from light, and under

an inert atmosphere. Aliquoting

solutions can prevent

degradation from repeated

freeze-thaw cycles.

Precipitation of the compound

in aqueous solutions.

Poor solubility of Mead

ethanolamide in aqueous

media.

Prepare a concentrated stock

solution in DMSO or DMF first.

Then, dilute the stock solution

into the aqueous buffer with

vigorous mixing. The final

concentration of the organic

solvent should be kept to a

minimum.

Discoloration of the Mead

ethanolamide solution.
Oxidation or photodegradation.

Discard the solution. When

preparing new solutions,

ensure an inert gas is used to

purge the solvent and the

storage vial. Always protect the

solution from light by using

amber vials or by wrapping the

vial in foil.

Data Summary
Table 1: Solubility and Stability of Mead Ethanolamide in Different Solvents
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Solvent Solubility
Storage

Temperature
Stability

Special

Precautions

Ethanol (as

supplied)
- -20°C At least 1 year

Store in a tightly

sealed container.

DMSO ≥ 10 mg/mL -20°C
At least 6 months

(as aliquots)

Purge with inert

gas; protect from

light and air.

DMF ≥ 10 mg/mL -20°C
At least 6 months

(as aliquots)

Purge with inert

gas; protect from

light and air.

Aqueous Buffers
Not directly

soluble
-

Not

recommended

for storage.

Prepare fresh

before use.

Dilute from a

concentrated

organic stock

solution.

Experimental Protocols
Protocol for Preparation of a Mead Ethanolamide Stock
Solution in DMSO

If starting with Mead ethanolamide supplied in ethanol, place the vial in a chemical fume

hood.

Direct a gentle stream of an inert gas (e.g., nitrogen or argon) over the surface of the

solution to evaporate the ethanol completely.

Once the ethanol has evaporated, immediately add the desired volume of anhydrous DMSO

that has been previously purged with an inert gas.

Vortex briefly to ensure complete dissolution.

Dispense the solution into small-volume aliquots in amber glass vials.

Flush the headspace of each vial with an inert gas before sealing.
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Store the aliquots at -20°C.

Visualizations

Solution Preparation Storage Experimental Use
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(purged with inert gas)

Aliquot into
Amber Vials

Flush with
Inert Gas Store at -20°C Dilute into Aqueous Buffer

(for biological assays) Experiment

Destabilizing Factors Stabilizing Conditions

Mead Ethanolamide Stability

Air (Oxygen)

decreased by

Light

decreased by

Temperature Fluctuations
(Freeze-Thaw Cycles)

decreased by

Prolonged Aqueous
Environment

decreased by

Inert Gas
(Nitrogen, Argon)

increased by

Consistent -20°C
Storage

increased by

Aliquoting

increased by

Anhydrous Organic Solvents
(DMSO, DMF)

increased by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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